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Compound of Interest

Compound Name: E3 ligase Ligand 26

Cat. No.: B12362275 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of E3
ligase Ligand 26 (CAS No. 2911613-35-7), a compound utilized in the production of PROTAC

SOS1 degraders.[1][2] Adherence to these procedures is critical to ensure the safety of

laboratory personnel and to maintain compliance with environmental regulations. This guidance

is intended for researchers, scientists, and drug development professionals.

Summary of Chemical and Physical Properties
A clear understanding of the chemical and physical properties of E3 ligase Ligand 26 is

fundamental for safe handling and disposal. The following table summarizes key quantitative

data for this compound.

Property Value

Molecular Formula C18H11F5N2O4[1][2]

Molecular Weight 414.28 g/mol [2]

CAS Number 2911613-35-7[1][2]

Appearance Solid[2]

Storage Temperature -20°C[1][2]
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Disposal Workflow
The proper disposal of E3 ligase Ligand 26 must be carried out in a manner that minimizes

environmental release and adheres to institutional and governmental regulations. The following

decision-making workflow provides a step-by-step guide for the disposal process.
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Start: Unused or Waste
E3 Ligase Ligand 26

Is the material contaminated
with other hazardous substances?

Consult Safety Data Sheet (SDS)
for specific incompatibilities.

Yes

Package in a suitable, labeled,
and sealed container.

No

Segregate from incompatible
waste streams.

Consult Institutional
Environmental Health & Safety (EHS) Guidelines.

Dispose of as hazardous chemical waste
through a licensed contractor.

End: Disposal Complete

Click to download full resolution via product page

Figure 1. Logical workflow for the proper disposal of E3 ligase Ligand 26.
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Experimental Protocols
While a specific, publicly available experimental protocol for the degradation of E3 ligase
Ligand 26 is not available, the following general procedures for handling and disposal of

similar research-grade chemical compounds should be followed. These protocols are based on

standard laboratory safety practices and information derived from the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a laboratory coat.

Handling and Storage
Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid formation of dust and aerosols.

Store the container tightly closed in a dry, cool, and well-ventilated place at the

recommended temperature of -20°C.[1][2]

Keep away from incompatible materials.

Spill and Leak Procedures
Evacuate: Evacuate personnel from the immediate area of the spill.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.

Cleanup: Carefully sweep up solid material, avoiding dust generation. Collect in a suitable,

closed container for disposal.
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Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent,

followed by water.

Disposal Protocol
The disposal of E3 ligase Ligand 26 must be conducted in accordance with all applicable

federal, state, and local environmental regulations.

Waste Identification: Identify the waste as "E3 ligase Ligand 26" and note any potential

contaminants.

Containerization:

Place the waste material in a chemically compatible, leak-proof container.

Ensure the container is tightly sealed.

Label the container clearly with the chemical name, CAS number, and any relevant hazard

warnings.

Segregation: Store the waste container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for pickup and disposal by a licensed hazardous waste contractor.

Documentation: Maintain a record of the waste generated and its disposal.

Disclaimer: The information provided in this document is intended as a guide and is based on

currently available data. It is the responsibility of the user to conduct a thorough risk

assessment and to comply with all institutional and regulatory requirements for the safe

handling and disposal of this chemical. Always refer to the most current Safety Data Sheet

(SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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